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Compound of Interest

Compound Name: 10-Methoxyibogamine

Cat. No.: B8700735

Disclaimer: The following information provides a general framework for the proper disposal of
10-Methoxyibogamine and is intended for use by trained laboratory personnel. It is not a
substitute for a site-specific risk assessment and consultation with your institution's
Environmental Health and Safety (EHS) department. All procedures must comply with
applicable federal, state, and local regulations.

The responsible management and disposal of laboratory chemicals are paramount to ensuring
the safety of personnel and protecting the environment. 10-Methoxyibogamine, an indole
alkaloid used in research, requires careful handling and disposal due to its chemical properties
and biological activity. This guide provides essential information on its safe disposal.

Hazard Identification and Safety Precautions

10-Methoxyibogamine, also known as Ibogaine, is classified as a hazardous substance.[1][2]
[3] It is harmful if swallowed and may cause irritation.[3][4] As a psychoactive substance, it is
regulated as a Schedule | controlled substance in the United States, which imposes strict
handling and disposal requirements.[2][5]

Before handling 10-Methoxyibogamine, it is crucial to wear appropriate Personal Protective
Equipment (PPE), including:

o Safety goggles with side shields

e Impervious gloves (e.g., butyl rubber)
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e Alab coat or flame-retardant clothing

o Respiratory protection may be necessary if there is a risk of generating dust or aerosols.[6]

[7]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6]
[7] An eyewash station and safety shower should be readily accessible.

Chemical and Toxicological Data

The following table summarizes key quantitative data for 10-Methoxyibogamine.

Property Value Source
Molecular Formula C20H26N20 [1114118]
Molecular Weight 310.4 g/mol [2][41[8]
Appearance Prismatic needles [1]
Melting Point 152-153 °C [1]

Soluble in ethanol, ether,
Solubility chloroform, acetone, benzene;  [1]

Practically insoluble in water.

482 mg/kg (for Ibogaine
Oral LDso (Rat) ) [3]
hydrochloride)

pKa 8.1 in 80% methylcellosolve [1]

Disposal Protocol

Due to its hazardous nature and regulatory status, 10-Methoxyibogamine waste must not be
disposed of in the regular trash or down the drain.[7][9] It should be managed as hazardous
chemical waste.

Step 1: Waste Segregation and Collection
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e Solid Waste: Collect unused or expired 10-Methoxyibogamine, contaminated lab supplies
(e.g., weigh boats, filter paper), and contaminated PPE in a dedicated, properly labeled
hazardous waste container. The container should be compatible with the chemical, in good
condition, and have a secure lid.[10]

o Liquid Waste: Collect solutions containing 10-Methoxyibogamine in a separate, sealed, and
compatible hazardous waste container. Do not mix with other incompatible waste streams.
[10] Incompatible materials include strong oxidizing agents.[7]

o Sharps Waste: Needles, syringes, or other sharps contaminated with 10-
Methoxyibogamine should be placed in a designated sharps container for hazardous
waste.

Step 2: Labeling

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the
full chemical name ("10-Methoxyibogamine"), and a description of the contents (e.g., "Solid
waste with 10-Methoxyibogamine,” "Aqueous solution of 10-Methoxyibogamine™).[9] The
date of waste accumulation should also be included.[9]

Step 3: Storage

Store hazardous waste containers in a designated, secure area away from general laboratory
traffic. The storage area should be well-ventilated and have secondary containment to prevent
spills. Follow your institution's guidelines for the maximum allowable accumulation time for
hazardous waste.

Step 4: Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[11] These professionals are
equipped to handle and transport hazardous materials according to regulatory requirements.
Incineration at a permitted facility is a common disposal method for organic chemical waste.

Spill Management

In the event of a spill:
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o Evacuate the immediate area and alert your colleagues and supervisor.
e If the spill is small and you are trained to handle it, don appropriate PPE.
» Contain the spill using an absorbent material suitable for chemical spills.

 For liquid spills, carefully wipe up with absorbent pads. For solid spills, gently cover with a
damp paper towel to avoid generating dust, then carefully scoop the material.[12]

o Place all contaminated materials into a sealed container and label it as hazardous waste.
o Clean the spill area with an appropriate solvent, followed by soap and water.

o For large spills, or if you are unsure how to proceed, contact your institution's EHS
department immediately.

Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8700735#10-methoxyibogamine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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